3,5-bis(3,4-dichlorophenyl)-1-phenyl-1H-pyrazole

• IUPAC Name: 3,5-bis(3,4-dichlorophenyl)-1-phenylpyrazole
• InChI: InChI=1S/C21H12Cl4N2/c22-16-8-6-13(10-18(16)24)20-12-21(14-7-9-17(23)19(25)11-14)27(26-20)15-4-2-1-3-5-15/h1-12H
• InChI Key: SRGLJUBGNTXAQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=CC(=N2)C3=CC(=C(C=C3)Cl)Cl)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C21H12Cl4N2
• Molecular Weight: 434.1 g/mol

Description

3,5-bis(3,4-dichlorophenyl)-1-phenyl-1H-pyrazole is a chemical compound known for its unique structural properties and potential applications in various fields of scientific research. This compound features a pyrazole ring substituted with phenyl and dichlorophenyl groups, which contribute to its distinctive chemical behavior and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5-bis(3,4-dichlorophenyl)-1-phenyl-1H-pyrazole typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diketone. In this case, the diketone would be substituted with phenyl and dichlorophenyl groups.

Substitution Reactions:

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of advanced catalytic systems and continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3,5-bis(3,4-dichlorophenyl)-1-phenyl-1H-pyrazole can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups attached to the pyrazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles can be employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

3,5-bis(3,4-dichlorophenyl)-1-phenyl-1H-pyrazole has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a candidate for drug development due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3,5-bis(3,4-dichlorophenyl)-1-phenyl-1H-pyrazole involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through binding to target proteins or enzymes, leading to alterations in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3,5-Dichlorophenyl isocyanate
• 3,4-Dichlorophenyl N-(3,5-bis(methoxycarbonyl)phenyl)carbamate
• 3,5-Bis(trifluoromethyl)phenyl isocyanate

Uniqueness

3,5-bis(3,4-dichlorophenyl)-1-phenyl-1H-pyrazole is unique due to its specific substitution pattern on the pyrazole ring, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications, distinguishing it from other similar compounds.